Cas no 62399-92-2 (Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl-)

62399-92-2 structure
Product name:Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl-
Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl-
- N-(1-methylpyrazol-3-yl)-N-prop-2-enylcyclohexanecarboxamide
- N-(1-Methyl-1H-pyrazol-3-yl)-N-(prop-2-en-1-yl)cyclohexanecarboxamide
- DTXSID60606683
- SCHEMBL11561019
- 62399-92-2
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- Inchi: InChI=1S/C14H21N3O/c1-3-10-17(13-9-11-16(2)15-13)14(18)12-7-5-4-6-8-12/h3,9,11-12H,1,4-8,10H2,2H3
- InChI Key: OTKNZSURSXEDPH-UHFFFAOYSA-N
- SMILES: CN1C=CC(=N1)N(CC=C)C(=O)C2CCCCC2
Computed Properties
- Exact Mass: 247.16863
- Monoisotopic Mass: 247.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- PSA: 38.13
Cyclohexanecarboxamide, N-(1-methyl-1H-pyrazol-3-yl)-N-2-propenyl- Related Literature
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Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
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Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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